1,3,3a,4,7,7a-Hexahydro-2H-inden-2-one

• IUPAC Name: 1,3,3a,4,7,7a-hexahydroinden-2-one
• InChI: InChI=1S/C9H12O/c10-9-5-7-3-1-2-4-8(7)6-9/h1-2,7-8H,3-6H2
• InChI Key: XTHWLHROZDWGOU-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1CC(=O)C2
• Molecular Formula: C9H12O
• Molecular Weight: 136.19 g/mol

Description

“1,3,3a,4,7,7a-Hexahydro-2H-inden-2-one” is a chemical compound with the molecular formula C9H12O. It has a molecular weight of 136.191 Da.

Molecular Structure Analysis

The molecular structure of “1,3,3a,4,7,7a-Hexahydro-2H-inden-2-one” can be represented by the InChI code: InChI=1S/C9H12O/c10-9-5-7-3-1-2-4-8(7)6-9/h1-2,7-8H,3-6H2. This indicates the presence of 9 carbon atoms, 12 hydrogen atoms, and 1 oxygen atom in the molecule.

Scientific Research Applications

Coordination Chemistry and Biological Properties

1,3,3a,4,7,7a-Hexahydro-2H-inden-2-one, as part of the broader class of compounds it belongs to, has been noted for its extensive applications, particularly as ligands in coordination chemistry. These compounds demonstrate a significant influence on intra- and intermolecular hydrogen-bonding interactions. This characteristic plays a pivotal role in the coordination properties of these ligands. Beyond chemistry, the biological properties of these compounds have also been explored, including high-throughput screening assay and structure–activity analyses, highlighting their chemical versatility and potential in interdisciplinary applications (Saeed, Flörke & Erben, 2014).

Indole Synthesis

The compound's relevance extends to the field of indole synthesis, an area that has captivated organic synthesis chemists due to the range of biological activities associated with indole alkaloids. The comprehensive classification of indole syntheses, including the strategies and methodologies employed, underscores the compound's importance in this domain. The review also emphasizes the continuous innovations and contributions to indole synthesis strategies, demonstrating the dynamic and evolving nature of research in this area (Taber & Tirunahari, 2011).

Triazole Derivatives and Bioactive Properties

Moreover, the compound is part of the structural foundation for triazole derivatives, which have garnered attention for their broad spectrum of biological activities. The review on triazole derivatives sheds light on the necessity of finding more efficient and sustainable methods for preparing these compounds, given their significance in addressing new diseases, viruses, and bacteria (Ferreira et al., 2013).

Flavor Characterization in Plants

1,3,3a,4,7,7a-Hexahydro-2H-inden-2-one's role is not limited to medicinal or chemical applications; it also extends to the study of natural flavors. For instance, its presence in plants like Melittis melissophyllum has been crucial in characterizing the unique mushroom-like flavor of this plant, indicating its potential in contributing to natural flavor production in the food industry (Maggi, Papa & Vittori, 2012).